4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide

• Molecular Formula: C14H14Br2N4OS
• Molecular Weight: 446.2 g/mol
• IUPAC Name: 4-[(E)-(3,5-dibromo-4-prop-2-enoxyphenyl)methylideneamino]-3-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H14Br2N4OS/c1-3-5-21-13-10(15)6-9(7-11(13)16)8-17-20-12(4-2)18-19-14(20)22/h3,6-8H,1,4-5H2,2H3,(H,19,22)/b17-8+
• InChI Key: KNBJCOHPCICVQA-CAOOACKPSA-N
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=CC(=C(C(=C2)Br)OCC=C)Br
• SMILES: CCC1=NNC(=S)N1N=CC2=CC(=C(C(=C2)Br)OCC=C)Br

Description

4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide varies depending on its application. In medicine, it has been shown to induce apoptosis in cancer cells by inhibiting the activity of specific enzymes involved in cell growth and proliferation. In agriculture, it acts as a herbicide by interfering with the synthesis of plant hormones, leading to the inhibition of plant growth. In environmental science, it binds to heavy metal ions, forming stable complexes that can be easily removed from contaminated soil and water.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide depend on the concentration, duration of exposure, and the type of organism. In cancer cells, it induces DNA damage, leading to cell death. In plants, it inhibits the synthesis of plant hormones, leading to stunted growth and eventually death. In bacteria and fungi, it disrupts the cell membrane, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments include its high potency, specificity, and low toxicity. However, its limitations include its high cost, limited availability, and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

The future directions of research on 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide include the development of more efficient synthesis methods, the exploration of its potential applications in other fields such as nanotechnology and material science, and the investigation of its potential side effects and environmental impact.
In conclusion, 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound with significant potential in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential and to address its limitations and potential side effects.

Synthesis Methods

The synthesis of 4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide involves the reaction of 4-(allyloxy)-3,5-dibromobenzaldehyde with 5-ethyl-4H-1,2,4-triazole-3-thiol in the presence of a catalyst such as sodium hydride or potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at a specific temperature and pressure. The yield of the product depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

4-{[4-(allyloxy)-3,5-dibromobenzylidene]amino}-5-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide has been extensively studied for its potential applications in various fields of scientific research. In medicine, it has been shown to exhibit anticancer, antifungal, and antibacterial activities. In agriculture, it has been used as a pesticide and herbicide due to its ability to inhibit the growth of weeds and pests. In environmental science, it has been studied for its potential to remove heavy metals from contaminated soil and water.